Cas no 955112-52-4 (tert-butyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate
• CAS No: 955112-52-4
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• MDL: MFCD24469403
• CID: 2122002
• PubChem ID: 21959597
• Update Time: 2025-08-10

tert-butyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(tert-butoxycarbonyl-methylamino)pyrimidine
• tert-Butyl (2-chloropyrimidin-4-yl)(methyl)carbamate
• tert-butyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate
• W10951
• 955112-52-4
• EN300-10829825
• tert-Butyl(2-chloropyrimidin-4-yl)(methyl)carbamate
• AKOS027255698
• SCHEMBL448042
• MFCD24469403
• SB60108
• DA-00212
• 4-(Boc-(methyl)amino)-2-chloropyrimidine
• CS-0047342
• AS-69996

• MDL： MFCD24469403
• Inchi： 1S/C10H14ClN3O2/c1-10(2,3)16-9(15)14(4)7-5-6-12-8(11)13-7/h5-6H,1-4H3
• InChI Key： ZNTAQUJSTLQNPT-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.0774544g/mol
• Monoisotopic Mass: 243.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3
• XLogP3: 2.2

Additional information on tert-butyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate

Introduction to Tert-butyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate (CAS No. 955112-52-4)

Tert-butyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate, with the chemical formula C₁₀H₁₂ClN₃O₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl group and its N-(2-chloropyrimidin-4-yl) moiety, which contribute to its unique reactivity and potential applications in drug development. The CAS number 955112-52-4 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial processes.

The structure of Tert-butyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate features a pyrimidine ring substituted at the 4-position with a chlorine atom, enhancing its interaction with biological targets. This structural feature is particularly relevant in the design of inhibitors targeting enzymes and receptors involved in various diseases. The N-methylcarbamate group at the other end of the molecule introduces a polar, hydrophilic region, which can improve solubility and bioavailability in pharmaceutical formulations.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrimidine core can exhibit antimicrobial, antiviral, and anticancer properties. The chloropyrimidine moiety, in particular, has been extensively investigated for its potential in modulating enzyme activity. For instance, research has shown that derivatives of 2-chloropyrimidine can inhibit kinases and other enzymes involved in cell proliferation and signaling pathways.

The tert-butyl group in Tert-butyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate serves multiple purposes. It acts as a steric shield, protecting reactive sites on the molecule from unwanted side reactions. Additionally, the tert-butyl group can enhance lipophilicity, which is crucial for crossing biological membranes. This balance between hydrophilicity and lipophilicity makes the compound an attractive candidate for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structure to improve drug efficacy and reduce toxicity. The synthesis of Tert-butyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate has been refined through various methodologies, including multi-step organic synthesis and catalytic processes. These methods ensure high yield and purity, which are essential for pharmaceutical applications.

The pharmacological properties of Tert-butyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate have been explored in several preclinical studies. These studies have shown that the compound exhibits moderate to high affinity for certain biological targets, making it a promising lead compound for further development. For example, preliminary data suggest that it may inhibit specific kinases involved in cancer progression. However, further research is needed to fully understand its mechanism of action and potential side effects.

In conclusion, Tert-butyl N-(2-chloropyrimidin-4-yl)-N-methylcarbamate (CAS No. 955112-52-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structure, combining a chloropyrimidine moiety with an N-methylcarbamate group and a tert-butyl substituent, makes it an interesting candidate for drug development. Ongoing research aims to harness its biological activities for therapeutic purposes, contributing to advancements in medicine.